- (2-Aryl-5-methylimidazol-4-ylcarbonyl)guanidines and (2-aryl-5-methyloxazol-4-ylcarbonyl)guanidines as NHE-1 inhibitors, Bioorganic & Medicinal Chemistry Letters, 2009, 19(5), 1329-1331
Cas no 95470-42-1 (Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate)
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate is a brominated imidazole derivative with significant utility in organic synthesis and pharmaceutical research. Its reactive bromo and ester functional groups make it a versatile intermediate for constructing complex heterocyclic compounds, particularly in the development of biologically active molecules. The presence of the methyl group enhances stability while allowing further functionalization. This compound is particularly valuable in medicinal chemistry for the synthesis of imidazole-based scaffolds, which are prevalent in drug discovery. High purity and consistent reactivity ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other key transformations. Proper handling under inert conditions is recommended due to its sensitivity.
95470-42-1 structure
Product Name:Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate
CAS No:95470-42-1
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD09033863
CID:94721
PubChem ID:13558224
Update Time:2025-05-28
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromo-5-methyl-4H-imidazole-4-carboxylate
- Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate
- 1H-Imidazole-5-carboxylic acid, 2-bromo-4-methyl-, ethyl ester
- 2-BROMO-5-METHYL-4H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- Ethyl 2-bromo-5-methyl-1H-imidazole-4-carboxylate
- 2-Brom-5-methyl-1(3)H-imidazol-4-carbonsaeure-aethylester
- 2-bromo-4-methyl-1H-imidazole-5-carboxylic acid ethyl ester
- 2-bromo-5-methyl-1(3)H-imidazole-4-carboxylic acid ethyl ester
- 2-bromo-5-methyl-1H-imidazole-4-carboxylic acid,ethyl ester
- ethyl 2-bromo-4-methyl-5-imidazolecarboxylate
- QC-4447
- RD-0244
- 2-BROMO-5-METHYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- AK139355
- 1H-Imidazole-4-carboxylic acid, 2-bromo-5-methyl-, ethyl ester
- ethyl 2-bromo-5-methylimidazole-4-carboxylate
- LYNIJZZYBZLQCU-UHFFFAOYSA-N
- STL217698
- BBL031661
- SBB077166
- FCH1327960
- 1H-Imidazole-4-carboxylic acid, 2-bromo-5-methyl-, ethyl ester (9CI)
- SY046792
- AKOS005207529
- AC-28882
- F17242
- AKOS005207528
- IFLAB-BB F2108-0155
- 95470-42-1
- SCHEMBL3373723
- AS-871/43475421
- ethyl2-bromo-4-methyl-1H-imidazole-5-carboxylate
- Ethyl 2-Bromo-4-methylimidazole-5-carboxylate
- ALBB-022390
- VDA47042
- DS-6677
- MFCD09965534
- 1H-imidazole-5-carboxylic acid, 2-bromo-4-methyl-, ethyl ester, hydrochloride
- CS-W022656
- MFCD09033863
- EN300-134109
- F2108-0155
- 2-bromo-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester
- J-520719
-
- MDL: MFCD09033863
- Inchi: 1S/C7H9BrN2O2/c1-3-12-6(11)5-4(2)9-7(8)10-5/h3H2,1-2H3,(H,9,10)
- InChI Key: LYNIJZZYBZLQCU-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C)N=C(Br)N1)OCC
Computed Properties
- Exact Mass: 231.98500
- Monoisotopic Mass: 231.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 2
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 265.3°C at 760 mmHg
- Flash Point: 163.9±25.7 °C
- PSA: 54.98000
- LogP: 1.65730
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Inert atmosphere,2-8°C
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PK274-50mg |
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 97% | 50mg |
116.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PK274-200mg |
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 97% | 200mg |
362.0CNY | 2021-08-04 | |
| Chemenu | CM126617-250mg |
ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 95+% | 250mg |
$73 | 2021-08-05 | |
| Chemenu | CM126617-1g |
ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 95+% | 1g |
$277 | 2021-08-05 | |
| TRC | E940925-50mg |
Ethyl 2-Bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E940925-100mg |
Ethyl 2-Bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E940925-500mg |
Ethyl 2-Bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 500mg |
$ 340.00 | 2022-06-05 | ||
| Chemenu | CM126617-250mg |
ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 95%+ | 250mg |
$59 | 2024-07-18 | |
| Chemenu | CM126617-1g |
ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 95%+ | 1g |
$161 | 2024-07-18 | |
| Chemenu | CM126617-5g |
ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate |
95470-42-1 | 95%+ | 5g |
$700 | 2024-07-18 |
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform , Acetonitrile ; 20 h, rt
1.2 Reagents: Ethyl acetate
1.2 Reagents: Ethyl acetate
Reference
- Heterocyclic compounds as stearoyl-CoA desaturase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 h, rt
Reference
- Preparation of imidazole derivatives as urate transporter 1 (URAT1) inhibitors, Japan, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 h, rt
Reference
- Preparation of 2-(5-chloropyridin-3-yl)-1-(2,5-dichlorobenzyl)-4-methyl-1H-imidazole-5-carboxylic acid crystals, URAT1 inhibitors, and pharmaceutical compositions containing them, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 h, rt
Reference
- Preparation of 2-(pyridinyl or pyridinyloxy)-1H-imidazole and 2-(pyridin-3-yl)-1H-pyrrole derivatives as inhibitors of urate transporter 1, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
Reference
- Cyanotriazole compounds as stimulators of citric acid cycle activity and their preparation, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: 1,2-Dichloroethane ; 4 h, 85 °C
Reference
- Discovery of [(6-chloro-2-trifluoromethyl-7-aryl-7H-imidazo[1,2-a]imidazol-3-yl)methyl]amines, a novel class of corticotropin-releasing factor receptor type 1 (CRF1R) antagonists, Bioorganic & Medicinal Chemistry Letters, 2010, 20(12), 3669-3674
Production Method 8
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform , Acetonitrile ; 18 h, rt
Reference
- Benzimidazole derivatives as inhibitors of PAD4 and their preparation, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform , Acetonitrile ; 18 h, rt
Reference
- Preparation of benzimidazole compounds as peptidylarginine deiminase 4 inhibitors, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 1 h, rt
Reference
- Preparation of 2-((4-((S)-2-(4-chloro-2-fluorophenyl)-2-methylbenzo[d][1,3]dioxo-4-yl)piperidin-1-yl)methyl)-1-(((S)-oxetan-2-yl)methyl)-1H-imidazole derivatives as activators of the GLP1 receptor for the treatment of obesity, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 16 h, rt
Reference
- Preparation of arylazolecarboxamides for the treatment of obesity, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 12 h, 20 °C
Reference
- Preparation of pyrazolecarboxamides as ACSS2 inhibitors and methods of use thereof, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform , Acetonitrile ; overnight, rt
Reference
- Preparation of 2-(benzylamino)phenol and 2-(heterocyclylmetylamino)phenol derivatives or salts thereof as inhibitors of KRAS-G12C mutation, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 h, rt
Reference
- Preparation of (2-imidazolyl)pyrazine derivative and (2-pyrrolyl)pyrazine derivative, salt or solvate thereof, pharmaceutical composition, urate transporter 1 (URAT1) inhibitor, and therapeutic agent or preventive agent, World Intellectual Property Organization, , ,
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Raw materials
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Preparation Products
Ethyl 2-bromo-4-methyl-1H-imidazole-5-carboxylate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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